Cas no 2171412-46-5 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid
• CAS No: 2171412-46-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6360856
• PubChem ID: 165545034
• Update Time: 2025-10-28

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid
• EN300-1519806
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]hexanoic acid
• 2171412-46-5

• Inchi： 1S/C27H34N2O5/c1-5-17(14-15-23(30)31)28-25(32)24(27(2,3)4)29-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22,24H,5,14-16H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)/t17?,24-/m1/s1
• InChI Key： FIWWCOHIZIZOQW-FZYLFJGDSA-N
• SMILES： O(C(N[C@H](C(NC(CC)CCC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid (CAS No. 2171412-46-5)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid is a specialized organic compound with significant applications in the field of pharmaceutical research and biotechnology. This compound, identified by its Chemical Abstracts Service (CAS) number 2171412-46-5, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecule features a complex arrangement of functional groups, including an amino group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and a hexanoic acid backbone, which contribute to its versatility in synthetic chemistry and biological interactions.

The Fmoc group, specifically the (9H-fluoren-9-yl)methoxycarbonyl moiety, is particularly noteworthy as it is commonly employed in peptide synthesis as an amino acid protecting group. This feature makes the compound valuable in the development of peptide-based drugs and biomaterials. Additionally, the 3,3-dimethylbutanamidohexanoic acid backbone introduces steric hindrance and specific hydrogen bonding capabilities, which can influence the compound's solubility, stability, and interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The structural complexity of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid positions it as a promising candidate for such applications. For instance, studies have explored its potential as an intermediate in the synthesis of protease inhibitors, which are critical in treating various inflammatory and infectious diseases. The stereochemistry at the (2S) position further enhances its pharmacological relevance by influencing binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its role in drug discovery and development. The fluorenylmethoxycarbonyl group not only serves as a protective group in peptide synthesis but also contributes to the overall electronic properties of the molecule. This can be leveraged to design compounds with enhanced bioavailability or targeted delivery systems. Moreover, the hexanoic acid moiety provides a hydrophobic anchor that can improve membrane permeability, making it useful for oral or transdermal drug formulations.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid with greater accuracy. These simulations have revealed that the compound exhibits favorable interactions with certain enzymes and receptors, suggesting its potential as a lead compound for drug development. For example, preliminary studies indicate that it may inhibit the activity of matrix metalloproteinases (MMPs), which are involved in tissue degradation and have implications in conditions such as cancer and arthritis.

The synthesis of this compound presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating such processes. Techniques such as solid-phase peptide synthesis (SPPS) and flow chemistry have been particularly useful in constructing intricate molecular frameworks efficiently. These advancements not only reduce production costs but also allow for greater scalability, making it feasible to produce sufficient quantities for preclinical and clinical studies.

The biotechnological relevance of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid extends beyond its use as an intermediate in drug synthesis. It has also been explored as a tool compound in biochemical assays where its specific interactions can be harnessed to study enzyme mechanisms or cellular pathways. For instance, researchers have utilized derivatives of this compound to probe the activity of serine proteases by designing substrate analogs that mimic natural substrates but provide additional reporter groups for detection.

The future prospects for this compound are promising, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Innovations in medicinal chemistry continue to drive the development of more sophisticated molecules like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid, which could lead to breakthroughs in treating multifaceted diseases. As computational tools become more sophisticated and synthetic techniques evolve, the potential for discovering novel bioactive compounds like this one will only continue to grow.